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Compound of Interest

Compound Name: Acetyltrialanine

Cat. No.: B1664996 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

maintaining regulatory compliance. This document provides a comprehensive guide to the safe

disposal of Acetyltrialanine (N-Acetyl-L-alanyl-L-alanyl-L-alanine), a tripeptide derivative of

alanine.

Chemical and Safety Data
The following table summarizes the key quantitative data for Acetyltrialanine, compiled from

available safety data sheets and chemical property databases.
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Property Value Source

Molecular Formula C₁₁H₁₉N₃O₅ [1]

Molecular Weight 273.29 g/mol [1]

Appearance White powder [2]

Solubility Soluble in DMSO [1]

Storage Temperature Refrigerated (below 4°C/39°F) [2]

Hazards

May cause eye, skin,

respiratory, and digestive tract

irritation. The toxicological

properties have not been fully

investigated.

Disposal Plan and Operational Procedures
The disposal of Acetyltrialanine should be conducted with care, adhering to institutional and

local government regulations. The following step-by-step guide outlines the recommended

disposal procedure.

Step 1: Personal Protective Equipment (PPE)

Before handling Acetyltrialanine, ensure you are wearing appropriate personal protective

equipment. This includes:

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Chemical-resistant gloves.

Body Protection: A laboratory coat.

Step 2: Spill Management

In the event of a spill, take the following immediate actions:

Ventilation: Ensure the area is well-ventilated to minimize inhalation of any dust particles.
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Containment: Sweep up or absorb the spilled material.

Collection: Place the contained material into a suitable, clean, dry, and closed container

labeled for chemical waste disposal.

Decontamination: Clean the spill area thoroughly.

Step 3: Waste Container Labeling

Properly label the waste container with the following information:

The full chemical name: "Waste Acetyltrialanine"

The primary hazard(s) (e.g., "Irritant")

The date of accumulation.

Step 4: Storage of Waste

Store the sealed waste container in a designated, well-ventilated, and secure chemical waste

storage area, away from incompatible materials.

Step 5: Final Disposal

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of Acetyltrialanine down the drain or in the regular trash.

Experimental Protocols
Detailed experimental protocols for specific applications of Acetyltrialanine are not publicly

available in the searched resources. Researchers should refer to their specific study plans and

internal standard operating procedures (SOPs) for methodologies involving this compound.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Acetyltrialanine.
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Start: Acetyltrialanine Waste Generated

Step 1: 
 Don appropriate PPE 

 (Gloves, Goggles, Lab Coat)

Is there a spill?

Step 2a: 
 Contain and collect spill

Yes

Step 2b / Step 3: 
 Securely package in a labeled, 

 closed container

No

Step 4: 
 Store in designated 
 chemical waste area

Step 5: 
 Arrange for disposal via 

 Environmental Health & Safety (EHS)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Acetyltrialanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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